Imidazo[1,2-a]pyrimidine-2-carboxylic acid,6-ethyl-7-methoxy-5-methyl-

• Molecular Formula: C11H13N3O3
• Molecular Weight: 235.24 g/mol
• IUPAC Name: 6-ethyl-7-methoxy-5-methylimidazo[1,2-a]pyrimidine-2-carboxylic acid
• InChI: InChI=1S/C11H13N3O3/c1-4-7-6(2)14-5-8(10(15)16)12-11(14)13-9(7)17-3/h5H,4H2,1-3H3,(H,15,16)
• InChI Key: OQVUTFDBSPFDKJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N2C=C(N=C2N=C1OC)C(=O)O)C

Description

Imidazo[1,2-a]pyrimidine-2-carboxylic acid,6-ethyl-7-methoxy-5-methyl- is a useful research compound. Its molecular formula is C11H13N3O3 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 120 g (0.456 mmol) of ethyl 6-ethyl-7-methoxy-5-methylimidazo[1,2-a]pyrimidine-2-carboxylate and 120 g of potassium carbonate in 1200 ml of methanol and 600 ml of water was heated at reflux for 2 hours and the methanol was then evaporated. 150 ml of more water were added, and the resulting solution was acidified to a pH of 1 with concentrated HCl. The solid obtained was filtered and was washed with water, then dried under vacuum over P2O5 at 80° C. to obtain 87.43 g (82% yield) of 6-ethyl-7-methoxy-5-methylimidazo[1,2-a]pyrimidine-2-carboxylic acid.